Cas no 23326-27-4 (Methyl 2-butynoate)

Methyl 2-butynoate (CAS 14268-59-6) is a methyl ester of 2-butynoic acid, characterized by its acetylenic functionality and ester group. This compound is commonly utilized as a versatile building block in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive triple bond enables participation in click chemistry, cycloadditions, and other coupling reactions, offering synthetic flexibility. The ester moiety enhances solubility in organic solvents, facilitating handling in laboratory and industrial settings. Methyl 2-butynoate is valued for its stability under standard conditions and its role in introducing propargylic or butynoate motifs into target molecules. Proper storage under inert conditions is recommended to maintain purity.
Methyl 2-butynoate structure
Methyl 2-butynoate structure
Product Name:Methyl 2-butynoate
CAS No:23326-27-4
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00009273
CID:254650
PubChem ID:141019
Update Time:2025-10-29

Methyl 2-butynoate Chemical and Physical Properties

Names and Identifiers

    • Methyl but-2-ynoate
    • METHYL 2-BUTYNOATE
    • Methyl Tetrolate
    • 2-Butynoic acid methyl ester
    • but-2-ynoic acid methyl ester
    • but-2-yonic acid methyl ester
    • methyl 3-methylpropynoate
    • methyl methylpropiolate
    • Tetrolic Acid Methyl Ester
    • 2-Butynoic acid, methyl ester
    • UJQCANQILFWSDJ-UHFFFAOYSA-N
    • METHYL2-BUTYNOATE
    • Methyl 2-butynoate ?
    • PubChem12783
    • Methyl 3-methylpropiolate
    • METHYL-2-BUTYNOATE
    • Methyl methylacetylenecarboxylate
    • UJQCANQILFWSDJ-UHFFFAOYSA-
    • A
    • DTXSID90177876
    • 2-Butynoic acid,methylester
    • AKOS009158656
    • NSC-244950
    • FT-0628444
    • NSC 244950
    • MFCD00009273
    • methylbut-2-ynoate
    • EN300-173470
    • 23326-27-4
    • NSC244950
    • T1053
    • SY012646
    • CS-0066219
    • InChI=1/C5H6O2/c1-3-4-5(6)7-2/h1-2H3
    • D73343
    • AMY1234
    • Methyl 3-methylpropiolate; Methyl methylacetylenecarboxylate;Methyl methylpropiolate; Methyl tetrolateNSC 244950;
    • DB-046128
    • Methyl 2-butynoate
    • MDL： MFCD00009273
    • Inchi： 1S/C5H6O2/c1-3-4-5(6)7-2/h1-2H3
    • InChI Key： UJQCANQILFWSDJ-UHFFFAOYSA-N
    • SMILES： O(C(C#CC)=O)C

Computed Properties

  • Exact Mass: 98.03680
  • Monoisotopic Mass: 98.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 0.98
  • Melting Point: No data available
  • Boiling Point: 148°C(lit.)
  • Flash Point: 45 ºC
  • Refractive Index: 1.436-1.438
  • PSA: 26.30000
  • LogP: 0.18270
  • Sensitiveness: Sensitive to air

Methyl 2-butynoate Security Information

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Methyl 2-butynoate Suppliers

Amadis Chemical Company Limited
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(CAS:23326-27-4)Methyl 2-butynoate
Order Number:A816670
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):307.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23326-27-4)Methyl 2-butynoate
A816670
Purity:99%
Quantity:250.0g
Price ($):307.0
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